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Comparison of Geographical Variation Studies in
Pterocarpus

Species
Studied

Type of Variation
Analyzed

Key Findings
Research
Methodology

P. erinaceus
(West Africa) [1]

Intraspecific variation
(ecological zones);

Impact on Species
Distribution Models

(SDMs).

Three distinct populations
across ecological zones;

incorporating intraspecific data
improved SDM accuracy and

predicted an upward population
shift due to climate change [1].

Species Distribution
Modeling (MaxEnt) with

population-level data
[1].

P. officinalis
(Caribbean) [2]

Genetic diversity and
biogeography.

Strong genetic differentiation
between Caribbean and

mainland populations; lower
genetic diversity in Caribbean

islands, decreasing with
distance from mainland [2].

Amplified Fragment
Length Polymorphism

(AFLP) [2].

P. macrocarpus
(Thailand) [3]

Genetic variation and
heritability of growth,

Significant genetic variation
among populations and

families; growth and biomass

Nursery-based trial with
a randomized complete

block design; analysis
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Type of Variation
Analyzed

Key Findings
Research
Methodology

morphological, and
physiological traits.

traits showed moderate to high
heritability [3].

of variance and
covariance [3].

Multiple
Species (Global

Timber) [4]

Chemical
fingerprinting for

geographic
provenance.

DART-TOFMS analysis could
identify the broad geographical

origin (Neotropics, Africa,
South Asia, SE Asia) of timber

with 98% accuracy [4].

Direct Analysis in Real
Time Time-of-Flight

Mass Spectrometry
(DART-TOFMS) [4].

Detailed Experimental Protocols

For the key research approaches identified, here is a deeper look at the experimental methodologies.

Protocol 1: Chemical Geographic Provenancing using DART-
TOFMS

This method is used to determine the geographic origin of timber samples [4].

Sample Collection: 211 wood samples from 12 different Pterocarpus species were collected,

representing four broad geographic regions: the Neotropics, Africa, South Asia, and Southeast Asia.
Sample Preparation: Wood samples are processed and analyzed directly without extensive

chemical extraction.
Instrumental Analysis: Samples are introduced into the DART ion source, which thermally desorbs

and ionizes chemical compounds from the wood surface. The Time-of-Flight Mass Spectrometer
(TOFMS) then separates and detects these ions based on their mass-to-charge ratio, generating a

unique mass spectral fingerprint for each sample.
Data Analysis: Multivariate statistical analysis or machine learning algorithms are applied to the

mass spectral data to identify patterns that correlate with geographic origin and build a predictive
model.

Protocol 2: Species Distribution Modeling (SDM) with
Intraspecific Variation
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This protocol was used to model the current and future distribution of P. erinaceus by incorporating

population-level differences [1].

Occurrence Data Collection: Species occurrence points are gathered from field surveys and
herbarium records across different ecological zones (Sudanian, Sudano-Guinean, Guinean).

Environmental Data Compilation: Bioclimatic variables (e.g., mean diurnal range, isothermality) are
obtained from WorldClim or other climate databases.

Niche Differentiation Test: Statistical tests (e.g., Schoener's D) are performed to confirm that the
intraspecific populations occupy distinct ecological niches.

Model Calibration and Projection: Separate SDMs (using the MaxEnt algorithm) are calibrated for
each intraspecific population and for the whole species. These models are then projected onto future

climate scenarios (e.g., SSPs) to predict changes in suitable habitat.

Research Workflow Diagrams

The following diagram illustrates the logical workflow for assessing geographical variation in Pterocarpus,

integrating the methodologies discussed.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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